4-{[(1Z)-2-cyano-2-(4-{3-oxo-3H-benzo[f]chromen-2-yl}-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzamide

• IUPAC Name: 4-[[(Z)-2-cyano-2-[4-(3-oxobenzo[f]chromen-2-yl)-1,3-thiazol-2-yl]ethenyl]amino]benzamide
• InChI: InChI=1S/C26H16N4O3S/c27-12-17(13-29-18-8-5-16(6-9-18)24(28)31)25-30-22(14-34-25)21-11-20-19-4-2-1-3-15(19)7-10-23(20)33-26(21)32/h1-11,13-14,29H,(H2,28,31)/b17-13-
• InChI Key: JFUBJGJOQYKZPM-LGMDPLHJSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(C(=O)O3)C4=CSC(=N4)C(=CNC5=CC=C(C=C5)C(=O)N)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(C(=O)O3)C4=CSC(=N4)/C(=C\NC5=CC=C(C=C5)C(=O)N)/C#N
• Molecular Formula: C26H16N4O3S
• Molecular Weight: 464.5 g/mol
• CAS No.: 1021219-13-5

Description

This compound is a benzamide derivative featuring a complex heterocyclic framework. Its structure includes:

• A benzamide core (4-aminobenzamide), providing hydrogen-bonding capabilities.
• A (1Z)-2-cyanoeth-1-en-1-yl linker, which introduces a rigid, planar geometry and electron-withdrawing character due to the nitrile group.

The Z-configuration of the enamine group ensures stereochemical specificity, likely influencing binding affinity in biological systems. The benzo[f]chromen-3-one system distinguishes it from simpler coumarin derivatives (e.g., chromen-2-one), altering electronic properties and solubility .

Biological Activity

The compound 4-{[(1Z)-2-cyano-2-(4-{3-oxo-3H-benzo[f]chromen-2-yl}-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzamide is a complex organic molecule that has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potentials, and relevant research findings.

Structural Overview

The compound features a unique structural framework combining elements from benzo[f]chromene , thiazole , and benzamide moieties. This molecular architecture is significant as it influences the compound's interaction with biological targets.

The biological activity of this compound can be attributed to its ability to inhibit specific enzymes and modulate various cellular pathways. Notably, compounds containing the benzo[f]chromene core have been shown to exhibit acetylcholinesterase (AChE) inhibitory activity , which is crucial for therapeutic applications in neurodegenerative diseases like Alzheimer's disease .

1. Acetylcholinesterase Inhibition

Research indicates that derivatives with similar structures demonstrate significant AChE inhibition. For instance, a study highlighted that compounds with a coumarin heterocyclic core coupled with thiazole exhibited promising AChE inhibitory activities, suggesting potential use in Alzheimer's treatment .

2. Antitumor Activity

Preliminary studies on related compounds suggest that they may possess antitumor properties. Compounds structurally similar to 4-{[(1Z)-2-cyano-2-(4-{3-oxo-3H-benzo[f]chromen-2-yl}-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzamide have shown effectiveness in inhibiting cell proliferation in various cancer cell lines .

Table 1: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effect	Reference
AChE Inhibition	Coumarin derivatives	IC50 = 2.7 µM
Antitumor Activity	Benzothiazole derivatives	Inhibition of cell proliferation
Antimicrobial Activity	Benzothiazole derivatives	Significant effects on bacteria

Case Study: Acetylcholinesterase Inhibition

In a study focused on acetylcholinesterase inhibitors, a related compound exhibited an IC50 value of 2.7 µM , demonstrating strong inhibitory potential against AChE. This suggests that modifications to the structure, such as those found in 4-{[(1Z)-2-cyano...], could yield similarly potent inhibitors .

Case Study: Antitumor Efficacy

Another investigation into the antitumor properties of related compounds revealed significant cytotoxicity against various solid tumor cell lines. The compounds showed varying effects on pro-inflammatory cytokines, indicating a complex interaction with tumor biology .

Scientific Research Applications

Chemical Properties and Structure

The compound has the following molecular characteristics:

• Molecular Formula : C26H16N4O3S
• CAS Number : 1021219-13-5

The structure features a complex arrangement that includes a thiazole ring, a benzo[f]chromene moiety, and a cyano group. These structural elements contribute to its biological activity and therapeutic potential.

Biological Activities

Research indicates that this compound exhibits various biological activities, including:

• Antitumor Activity :
  • Studies have demonstrated that derivatives of benzo[f]chromene compounds possess significant antitumor properties. For instance, research involving similar compounds has shown their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines .
• Anti-inflammatory Effects :
  • Compounds with thiazole and chromene structures have been investigated for their anti-inflammatory properties. They may modulate inflammatory pathways, potentially providing therapeutic benefits in diseases characterized by chronic inflammation.
• Antioxidant Properties :
  • The presence of the chromene moiety is associated with antioxidant activity, which can protect cells from oxidative stress. This property is crucial for developing treatments for conditions like neurodegenerative diseases and cardiovascular disorders.

Case Study 1: Antitumor Efficacy

A study published in ResearchGate explored the synthesis of various hydantoin derivatives related to benzo[f]chromene structures. The findings indicated that these derivatives exhibited significant cytotoxic effects against several cancer cell lines, highlighting the potential of compounds like 4-{[(1Z)-2-cyano-2-(4-{3-oxo-3H-benzo[f]chromen-2-yl}-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzamide in cancer therapy .

Case Study 2: Mechanistic Studies

Another investigation focused on the mechanistic pathways through which similar compounds exert their biological effects. The study revealed that these compounds could inhibit specific protein kinases involved in cancer cell signaling pathways, thereby reducing tumor growth and metastasis .

Potential Applications in Drug Development

Given its diverse biological activities, 4-{[(1Z)-2-cyano-2-(4-{3-oxo-3H-benzo[f]chromen-2-yl}-1,3-thiazol-2-yl)eth-1-en-1-yl]amino}benzamide could be explored for:

• Cancer Therapeutics : Developing targeted therapies for various cancers based on its antitumor properties.
• Anti-inflammatory Drugs : Formulating new drugs aimed at treating inflammatory diseases.
• Antioxidant Supplements : Investigating its potential as an antioxidant agent in dietary supplements.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Key structural analogues and their distinguishing features are summarized below:

Compound Name / ID	Core Structure	Substituents / Modifications	Key Properties / Applications	Reference
3-(2-Amino-1,3-thiazol-4-yl)-2H-chromen-2-one (Compound 1, )	Coumarin (chromen-2-one) + thiazole	Amino group at thiazole C2; no cyano or benzamide groups	Antimicrobial activity; moderate solubility in ethanol
4-Phenylthiazol-2-ylamino-N-(thioformyl)benzamide (Compound 6, )	Benzamide + thiazole	Phenyl at thiazole C4; thioformyl group instead of cyano-enamine	Potential anticancer activity; enhanced electrophilicity due to thioformyl
(Z)-2-((2-oxo-1H-benzo[d][1,3]oxazin-4(2H)-ylidene)amino)-N-phenyl benzamide (5a, )	Benzamide + benzoxazinone	Oxazinone ring instead of thiazole; nitro/aryl substituents	Structural rigidity; explored for photophysical applications
4-[[3-ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-ylidene]amino]benzoic acid ()	Benzoic acid + thiazole	Ethyl and methoxyphenyl groups; carboxylic acid instead of benzamide	Improved solubility (ionizable COOH); steric hindrance from ethyl group
Target Compound	Benzamide + thiazole + benzo[f]chromenone	Cyano-enamine linker; benzo[f]chromen-3-one (vs. chromen-2-one)	Enhanced π-stacking (bulky chromenone); potential kinase inhibition via nitrile interaction	N/A

Physicochemical Properties

• Solubility: The benzo[f]chromenone moiety increases hydrophobicity compared to simpler coumarin-thiazole hybrids (). This may necessitate DMSO or dimethylacetamide for dissolution .
• Stability: The cyano group’s electron-withdrawing nature enhances stability against hydrolysis relative to thioformyl () or amino () analogues .
• Crystallinity : Tools like SHELX () and ORTEP-3 () are critical for confirming the Z-configuration and planar geometry via single-crystal XRD .